Cas no 1804383-96-7 (2-Fluoro-6-iodopyridine-3-acetic acid)

• Product Name: 2-Fluoro-6-iodopyridine-3-acetic acid
• CAS No: 1804383-96-7
• MF: C₇H₅FINO₂
• MW: 281.022977590561
• CID: 4905597
• Update Time: 2025-06-08

2-Fluoro-6-iodopyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-6-iodopyridine-3-acetic acid

• Inchi： 1S/C7H5FINO2/c8-7-4(3-6(11)12)1-2-5(9)10-7/h1-2H,3H2,(H,11,12)
• InChI Key： XCUSWALNDLJKEF-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C(=N1)F)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2

Additional information on 2-Fluoro-6-iodopyridine-3-acetic acid

Recent Advances in the Application of 2-Fluoro-6-iodopyridine-3-acetic acid (CAS: 1804383-96-7) in Chemical Biology and Pharmaceutical Research

2-Fluoro-6-iodopyridine-3-acetic acid (CAS: 1804383-96-7) has emerged as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of targeted therapeutics and diagnostic agents. Recent studies highlight its utility in medicinal chemistry, where its unique structural features enable the design of potent enzyme inhibitors and receptor modulators. This research briefing synthesizes the latest findings on this compound, focusing on its applications in drug discovery and chemical biology.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 2-Fluoro-6-iodopyridine-3-acetic acid as a precursor in the synthesis of selective kinase inhibitors. The research team utilized this compound to develop a series of pyridine-based derivatives that exhibited nanomolar inhibitory activity against tyrosine kinases implicated in cancer progression. The presence of both fluorine and iodine atoms in the structure was critical for optimizing binding affinity and metabolic stability, as confirmed by in vitro and in vivo pharmacokinetic studies.

In the field of radiopharmaceuticals, 2-Fluoro-6-iodopyridine-3-acetic acid has gained attention for its potential in PET tracer development. A recent preclinical study (Nature Communications, 2024) reported the successful incorporation of this compound into a novel radioligand for imaging neuroinflammation. The iodine moiety allowed for straightforward radioiodination, while the fluorine atom contributed to enhanced blood-brain barrier penetration. These findings suggest promising applications in neurological disorder diagnostics.

The compound's mechanism of action has been further elucidated through structural biology approaches. X-ray crystallography studies (ACS Chemical Biology, 2023) revealed that 2-Fluoro-6-iodopyridine-3-acetic acid derivatives form specific halogen bonds with target proteins, explaining their high selectivity. This molecular insight has guided the rational design of next-generation compounds with improved therapeutic indices.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to 2-Fluoro-6-iodopyridine-3-acetic acid production. A 2024 Organic Process Research & Development publication described a continuous flow chemistry approach that improved yield by 35% while reducing hazardous waste generation. This methodological innovation addresses both economic and environmental concerns in pharmaceutical manufacturing.

Looking forward, the versatility of 2-Fluoro-6-iodopyridine-3-acetic acid continues to inspire novel applications. Current research directions include its use in PROTAC (proteolysis targeting chimera) development and as a building block for covalent inhibitors. The compound's unique combination of reactivity and stability positions it as a valuable tool for addressing challenging drug targets in oncology, inflammation, and infectious diseases.